Cas no 90644-21-6 (2-[ethyl(7H-purin-6-yl)amino]ethanol)
90644-21-6 structure
Product Name:2-[ethyl(7H-purin-6-yl)amino]ethanol
CAS No:90644-21-6
MF:C9H13N5O
MW:207.232420682907
CID:994995
PubChem ID:4680641
Update Time:2025-04-20
2-[ethyl(7H-purin-6-yl)amino]ethanol Chemical and Physical Properties
Names and Identifiers
-
- 2-[ethyl(7H-purin-6-yl)amino]ethanol
- 90644-21-6
- NSC-409066
- NSC409066
- DTXSID80405498
-
- Inchi: 1S/C9H13N5O/c1-2-14(3-4-15)9-7-8(11-5-10-7)12-6-13-9/h5-6,15H,2-4H2,1H3,(H,10,11,12,13)
- InChI Key: ZIDXNCPIQQGKAF-UHFFFAOYSA-N
- SMILES: OCCN(C1=C2C(=NC=N1)N=CN2)CC
Computed Properties
- Exact Mass: 207.112
- Monoisotopic Mass: 207.112
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 203
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 77.9A^2
Experimental Properties
- PSA: 77.93000
- LogP: 0.17150
2-[ethyl(7H-purin-6-yl)amino]ethanol Related Literature
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Xiao Liu,Jun Xu,Yinyun Lv,Wenyu Wu,Weisheng Liu,Yu Tang Dalton Trans., 2013,42, 9840-9846
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Xingjie Wu,Linzhu Zhou,Yue Su,Chang-Ming Dong J. Mater. Chem. B, 2016,4, 2142-2152
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